Cas no 70911-23-8 (2,6-pyrazinedicarbonitrile)

2,6-Pyrazinedicarbonitrile is a heterocyclic organic compound characterized by a pyrazine core functionalized with two nitrile groups at the 2 and 6 positions. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing nitrogen-containing heterocycles. Its electron-deficient pyrazine ring enhances its utility in coordination chemistry and as a precursor for pharmaceuticals, agrochemicals, and materials science applications. The compound’s rigid, planar geometry and strong electron-withdrawing properties facilitate its use in designing conjugated systems for optoelectronic materials. Its stability under standard conditions and compatibility with various reaction conditions further underscore its versatility in synthetic chemistry.
2,6-pyrazinedicarbonitrile structure
2,6-pyrazinedicarbonitrile structure
Product Name:2,6-pyrazinedicarbonitrile
CAS No:70911-23-8
MF:C6H2N4
MW:130.106879711151
MDL:MFCD23382444
CID:1747389
PubChem ID:57099262
Update Time:2025-06-14

2,6-pyrazinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-pyrazinedicarbonitrile
    • Dicyano-pyrazin
    • AC1Q79MG
    • pyrayafoline B
    • pyrazine-2,6-dicarbonitrile
    • AC1L8BM1
    • ACMC-20c1g9
    • Pyrayafoline-B
    • NSC654283
    • AG-L-06751
    • CTK0F2920
    • Pyrano[2,3-b]carbazol-8-ol, 2,10-dihydro-2,2,7-trimethyl-
    • CHEMBL495872
    • Pyrazin-2,6-dicarbonitril
    • Dicyano-pyrazin; AC1Q79MG; pyrayafoline B; pyrazine-2,6-dicarbonitrile; AC1L8BM1; ACMC-20c1g9; Pyrayafoline-B; NSC654283; AG-L-06751; CTK0F2920; Pyrano[2,3-b]carbazol-8-ol, 2,10-dihydro-2,2,7-trimethyl-; CHEMBL495872; Pyrazin-2,6-dicarbonitril;
    • G81290
    • SCHEMBL3293682
    • AKOS017344411
    • LNTNLQQGRYTCJI-UHFFFAOYSA-N
    • MFCD23382444
    • 70911-23-8
    • MDL: MFCD23382444
    • Inchi: 1S/C6H2N4/c7-1-5-3-9-4-6(2-8)10-5/h3-4H
    • InChI Key: LNTNLQQGRYTCJI-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=CN=CC=1C#N

Computed Properties

  • Exact Mass: 130.027946081g/mol
  • Monoisotopic Mass: 130.027946081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 73.4Ų

2,6-pyrazinedicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB400468-1 g
2,6-Pyrazinedicarbonitrile, 97% ; .
70911-23-8 97%
1 g
€699.00 2023-07-19
abcr
AB400468-1g
2,6-Pyrazinedicarbonitrile, 97% ; .
70911-23-8 97%
1g
€699.00 2025-04-16

2,6-pyrazinedicarbonitrile Related Literature

Additional information on 2,6-pyrazinedicarbonitrile

Comprehensive Overview of 2,6-Pyrazinedicarbonitrile (CAS No. 70911-23-8): Properties, Applications, and Industry Insights

2,6-Pyrazinedicarbonitrile (CAS No. 70911-23-8) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the molecular formula C6H2N4, this nitrogen-rich derivative of pyrazine exhibits unique reactivity due to its two cyano functional groups, making it a critical intermediate in organic synthesis. The compound's thermal stability and electron-deficient nature have spurred significant interest in advanced research, particularly in the development of organic semiconductors and coordination polymers.

In recent years, the demand for 2,6-pyrazinedicarbonitrile has surged, driven by its role in designing fluorescent probes and photoactive materials. Researchers are actively exploring its potential in sustainable chemistry, aligning with global trends toward green synthesis and renewable energy solutions. A frequent query in scientific forums revolves around its synthetic routes—common methods include the cyanation of 2,6-dihalopyrazines or oxidative dehydrogenation of diaminomaleonitrile. These processes highlight the compound's adaptability to both industrial-scale production and lab-scale experimentation.

The compound's crystallographic properties have also garnered attention. X-ray diffraction studies reveal a planar molecular geometry, facilitating π-π stacking interactions—a feature exploited in molecular electronics. This aligns with the growing market for flexible electronics and OLED technologies, where 2,6-pyrazinedicarbonitrile derivatives serve as electron-transport layers. Notably, its low toxicity profile (as per REACH guidelines) further enhances its appeal for biocompatible applications.

From an industrial perspective, 70911-23-8 is increasingly utilized in crop protection formulations. Its herbicidal and fungicidal modes of action are under patent evaluation by several agrochemical giants, reflecting the shift toward high-efficiency, low-residue pesticides. Supply chain analysts note a steady CAGR of 6.2% (2023–2030) for this niche, fueled by innovations in precision agriculture.

Quality control remains a key concern for buyers. Reputable suppliers provide HPLC-certified batches (>98% purity) with detailed spectroscopic data (FTIR, NMR). Storage recommendations typically emphasize anhydrous conditions to prevent hydrolysis of the cyano groups. These practical insights address common end-user questions about shelf life and handling protocols.

Looking ahead, 2,6-pyrazinedicarbonitrile is poised to play a pivotal role in next-gen battery materials, particularly in zinc-air batteries where its redox activity enhances energy density. This positions CAS 70911-23-8 at the intersection of energy storage and circular economy initiatives—topics dominating sustainability discourse. Collaborative R&D between academia and industry continues to unlock novel applications, ensuring this compound remains a cornerstone of specialty chemicals.

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